Cas no 1307381-60-7 (2-Tert-butylspiro[4,6-dihydroindazole-5,4'-piperidine]-7-one)

• Product Name: 2-Tert-butylspiro[4,6-dihydroindazole-5,4'-piperidine]-7-one
• CAS No: 1307381-60-7
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• CID: 4693505
• Update Time: 2025-08-05

2-Tert-butylspiro[4,6-dihydroindazole-5,4'-piperidine]-7-one Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-4,6-dihydrospiro[indazole-5,4'-piperidin]-7(2H)-one
• 2-Tert-butylspiro[4,6-dihydroindazole-5,4'-piperidine]-7-one

• Inchi： 1S/C15H23N3O/c1-14(2,3)18-10-11-8-15(4-6-16-7-5-15)9-12(19)13(11)17-18/h10,16H,4-9H2,1-3H3
• InChI Key： LLYSHKYHTJEQDW-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CN(C(C)(C)C)N=2)CC2(C1)CCNCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 368
• Topological Polar Surface Area: 46.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Tert-butylspiro[4,6-dihydroindazole-5,4'-piperidine]-7-one

2-Tert-butylspiro[4,6-dihydroindazole-5,4'-piperidine]-7-one: A Comprehensive Overview

The compound 2-Tert-butylspiro[4,6-dihydroindazole-5,4'-piperidine]-7-one, identified by the CAS No. 1307381-60-7, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the spirocyclic class of compounds, which are characterized by two rings sharing a single atom. The structure of this molecule combines a dihydroindazole ring system with a piperidine ring, creating a unique spiro arrangement that imparts distinctive chemical and physical properties.

The synthesis of 2-Tert-butylspiro[4,6-dihydroindazole-5,4'-piperidine]-7-one involves advanced organic chemistry techniques, including multi-component reactions and precise control over stereochemistry. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making this compound more accessible for research and industrial applications. The presence of the tert-butyl group at position 2 introduces steric hindrance, which plays a crucial role in modulating the compound's reactivity and stability.

One of the most promising applications of this compound lies in its potential as a building block in drug discovery. The spirocyclic structure is known to exhibit favorable pharmacokinetic properties, such as improved bioavailability and reduced toxicity. Researchers have explored its role in developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent findings suggest that derivatives of this compound may inhibit key enzymes involved in tumor progression.

In addition to its pharmacological applications, 2-Tert-butylspiro[4,6-dihydroindazole-5,4'-piperidine]-7-one has shown potential in materials science. Its rigid spirocyclic framework makes it an ideal candidate for constructing advanced materials with tailored mechanical and electronic properties. For example, studies have demonstrated its use in designing self-healing polymers and stimuli-responsive materials.

The study of this compound has also contributed significantly to our understanding of spirocyclic chemistry. Researchers have investigated its conformational flexibility and electronic properties using advanced computational methods such as density functional theory (DFT). These studies have provided valuable insights into the relationship between molecular structure and function.

Furthermore, the compound's unique reactivity has made it a valuable tool in catalysis. Recent research has highlighted its ability to act as a chiral ligand in asymmetric catalysis, enabling the synthesis of enantioselective products with high efficiency. This property opens up new avenues for its application in green chemistry and sustainable chemical processes.

In conclusion, 2-Tert-butylspiro[4,6-dihydroindazole-5,4'-piperidine]-7-one is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and properties make it an invaluable asset for researchers working in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern chemistry.